Cas no 6973-77-9 ((2Z)-3-(naphthalen-1-yl)carbamoylprop-2-enoic acid)
6973-77-9 structure
Product Name:(2Z)-3-(naphthalen-1-yl)carbamoylprop-2-enoic acid
CAS No:6973-77-9
MF:C14H11NO3
MW:241.242043733597
CID:527645
PubChem ID:1549986
Update Time:2025-04-19
(2Z)-3-(naphthalen-1-yl)carbamoylprop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid,4-(1-naphthalenylamino)-4-oxo-, (2Z)-
- (Z)-4-(naphthalen-1-ylamino)-4-oxobut-2-enoic acid
- 3-(NAPHTHALEN-1-YLCARBAMOYL)-ACRYLIC ACID
- N-(1-NAPHTHYL)MALEAMIC ACID
- F0856-0439
- malea-1-naphtalinic acid
- (2Z)-3-(naphthalen-1-yl)carbamoylprop-2-enoic acid
- LS-04437
- NSC-24013
- N-(1-NAPHTHYL)-MALEAMIC ACID
- (2Z)-4-(1-naphthylamino)-4-oxobut-2-enoic acid
- SR-01000404009
- NSC24013
- N-(alpha-NAPHTHYL)MALEAMIC ACID
- 4-Chlorophenylzinciodide
- SR-01000404009-1
- AKOS000296096
- SCHEMBL6892140
- (2Z)-3-[(naphthalen-1-yl)carbamoyl]prop-2-enoic acid
- MFCD00021446
- NSC41145
- n-1-naphthyl maleamic acid
- NSC-41145
- 6973-77-9
- DTXSID70364328
-
- MDL: MFCD00021446
- Inchi: 1S/C14H11NO3/c16-13(8-9-14(17)18)15-12-7-3-5-10-4-1-2-6-11(10)12/h1-9H,(H,15,16)(H,17,18)/b9-8-
- InChI Key: DNIIAZFRGKFYSJ-HJWRWDBZSA-N
- SMILES: O=C(/C=C\C(=O)O)NC1C=CC=C2C=CC=CC2=1
Computed Properties
- Exact Mass: 241.07400
- Monoisotopic Mass: 241.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- Density: 1.356
- Melting Point: 150 °C
- Boiling Point: 533.9°Cat760mmHg
- Flash Point: 276.7°C
- Refractive Index: 1.706
- PSA: 66.40000
- LogP: 2.49210
(2Z)-3-(naphthalen-1-yl)carbamoylprop-2-enoic acid Security Information
- Safety Instruction: S26-S36
- Risk Phrases:R36/37/38
- Safety Term:S26;S36
(2Z)-3-(naphthalen-1-yl)carbamoylprop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM256752-1g |
(Z)-4-(Naphthalen-1-ylamino)-4-oxobut-2-enoic acid |
6973-77-9 | 95% | 1g |
$487 | 2021-08-04 | |
| Chemenu | CM256752-1g |
(Z)-4-(Naphthalen-1-ylamino)-4-oxobut-2-enoic acid |
6973-77-9 | 95% | 1g |
$487 | 2024-07-24 | |
| TRC | Z701795-50mg |
(2Z)-4-(Naphthalen-1-ylamino)-4-oxobut-2-enoic acid |
6973-77-9 | 50mg |
$ 50.00 | 2022-03-29 | ||
| TRC | Z701795-100mg |
(2Z)-4-(Naphthalen-1-ylamino)-4-oxobut-2-enoic acid |
6973-77-9 | 100mg |
$ 70.00 | 2022-03-29 | ||
| TRC | Z701795-500mg |
(2Z)-4-(Naphthalen-1-ylamino)-4-oxobut-2-enoic acid |
6973-77-9 | 500mg |
$ 250.00 | 2022-03-29 | ||
| Life Chemicals | F0856-0439-2μmol |
(2Z)-3-[(naphthalen-1-yl)carbamoyl]prop-2-enoic acid |
6973-77-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0856-0439-5μmol |
(2Z)-3-[(naphthalen-1-yl)carbamoyl]prop-2-enoic acid |
6973-77-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0856-0439-10μmol |
(2Z)-3-[(naphthalen-1-yl)carbamoyl]prop-2-enoic acid |
6973-77-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0856-0439-20μmol |
(2Z)-3-[(naphthalen-1-yl)carbamoyl]prop-2-enoic acid |
6973-77-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0856-0439-1mg |
(2Z)-3-[(naphthalen-1-yl)carbamoyl]prop-2-enoic acid |
6973-77-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 |
(2Z)-3-(naphthalen-1-yl)carbamoylprop-2-enoic acid Related Literature
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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